Cas no 2229424-02-4 (1-methyl-3-2-(propan-2-yloxy)phenyl-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-2-(propan-2-yloxy)phenyl-1H-pyrazol-5-amine
• CAS No: 2229424-02-4
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5767012
• PubChem ID: 165611165
• Update Time: 2025-10-30

1-methyl-3-2-(propan-2-yloxy)phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[2-(propan-2-yloxy)phenyl]-1H-pyrazol-5-amine
• EN300-1759530
• 2229424-02-4
• 1-methyl-3-2-(propan-2-yloxy)phenyl-1H-pyrazol-5-amine

• Inchi： 1S/C13H17N3O/c1-9(2)17-12-7-5-4-6-10(12)11-8-13(14)16(3)15-11/h4-9H,14H2,1-3H3
• InChI Key： VEKDZSIDIUDBPM-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-methyl-3-2-(propan-2-yloxy)phenyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-methyl-3-2-(propan-2-yloxy)phenyl-1H-pyrazol-5-amine (CAS No. 2229424-02-4)

The compound 1-methyl-3-2-(propan-2-yloxy)phenyl-1H-pyrazol-5-amine (CAS No. 2229424-02-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core and the propan-2-yloxy substituent, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting chronic diseases and metabolic disorders.

In recent years, the scientific community has focused on optimizing the synthesis of 1-methyl-3-2-(propan-2-yloxy)phenyl-1H-pyrazol-5-amine to improve yield and purity. This aligns with the broader trend of green chemistry and sustainable manufacturing, as industries seek eco-friendly alternatives to traditional synthetic routes. The compound's amine functionality also opens doors for further derivatization, making it a valuable building block for high-throughput screening libraries.

One of the most frequently searched questions related to this compound is: "What are the applications of pyrazole derivatives in medicine?" Pyrazole-based molecules, including 1-methyl-3-2-(propan-2-yloxy)phenyl-1H-pyrazol-5-amine, are known for their anti-inflammatory, antimicrobial, and anticancer properties. These attributes have fueled interest in their use for developing next-generation targeted therapies, especially in oncology and immunology.

Another hot topic is the role of CAS No. 2229424-02-4 in agrochemical innovation. With global food security challenges, researchers are exploring its potential as a precursor for crop protection agents. The propan-2-yloxy moiety, in particular, may enhance the bioavailability and stability of agrochemical formulations, addressing key pain points in modern agriculture.

From a technical standpoint, the compound's molecular weight and logP value are critical parameters for drug designers. These metrics influence ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, a recurring theme in pharmacokinetic optimization discussions. Laboratories worldwide are investigating how structural modifications to 1-methyl-3-2-(propan-2-yloxy)phenyl-1H-pyrazol-5-amine could improve its therapeutic index.

In the context of intellectual property, patents involving CAS No. 2229424-02-4 have surged, reflecting its commercial viability. Companies are racing to develop proprietary synthesis methods and applications, often tying into larger trends like personalized medicine and precision agriculture. This competitive landscape underscores the compound's strategic importance across multiple industries.

For analytical chemists, the characterization of 1-methyl-3-2-(propan-2-yloxy)phenyl-1H-pyrazol-5-amine via NMR spectroscopy and mass spectrometry remains a key area of focus. Recent advancements in hyphenated techniques (e.g., LC-MS/MS) have enabled more accurate quantification, addressing common queries about purity assessment and impurity profiling.

Looking ahead, the demand for custom synthesis of this compound is expected to grow, driven by its utility in high-value research. Whether for academic investigations or industrial R&D, CAS No. 2229424-02-4 represents a compelling case study in how niche chemicals can catalyze innovation across disciplines.